Cas no 2229547-00-4 (6-(2-azidoethyl)-4-chloro-1,3-dioxaindane)

• Product Name: 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane
• CAS No: 2229547-00-4
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 6150242
• PubChem ID: 165636042
• Update Time: 2025-05-20

6-(2-azidoethyl)-4-chloro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane
• 2229547-00-4
• EN300-1988744

• Inchi： 1S/C9H8ClN3O2/c10-7-3-6(1-2-12-13-11)4-8-9(7)15-5-14-8/h3-4H,1-2,5H2
• InChI Key： CBWRWIUOLAJFOG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCO2)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.8Ų

Additional information on 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane

Introduction to 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane (CAS No. 2229547-00-4)

6-(2-azidoethyl)-4-chloro-1,3-dioxaindane, identified by the CAS number 2229547-00-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a dioxane ring substituted with a chloro group at the 4-position and an azidoethyl side chain at the 6-position. Its unique structural attributes make it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The dioxane core is a well-known scaffold in organic chemistry, renowned for its stability and versatility in forming complex molecular architectures. The presence of the chloro group at the 4-position introduces reactivity that is highly useful for further functionalization via nucleophilic substitution reactions. Additionally, the azidoethyl moiety serves as a versatile handle for introducing azide functionalities, which are widely employed in click chemistry and bioconjugation strategies.

In recent years, there has been growing interest in leveraging such functionalized dioxanes for medicinal applications. The combination of the chloro and azidoethyl substituents provides a dual-reactive system, enabling synthetic chemists to construct intricate molecular frameworks with precision. This compound has been explored as a precursor in the synthesis of bioactive molecules targeting various biological pathways.

One of the most compelling aspects of 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane is its potential utility in the development of small-molecule inhibitors. The azido group, in particular, has been extensively utilized in transition-metal-catalyzed cross-coupling reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern drug discovery methodologies. This reaction allows for the efficient construction of conjugated polymers and dendrimers, as well as the preparation of biologically active molecules with tailored properties.

Recent studies have highlighted the role of dioxane derivatives in addressing unmet medical needs. For instance, modifications of the dioxane ring have been investigated for their ability to modulate enzyme activity and interfere with disease-related signaling cascades. The chloro substituent at the 4-position has been shown to enhance binding affinity when incorporated into pharmacophores designed to interact with specific protein targets. These findings underscore the importance of this compound as a building block for next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane due to their diverse biological activities and synthetic flexibility. Researchers are actively exploring its potential in treating conditions ranging from infectious diseases to chronic disorders. The ability to introduce diverse functional groups while maintaining structural integrity makes this molecule particularly attractive for drug design.

Moreover, advances in computational chemistry have enabled more efficient screening processes for identifying promising candidates derived from such scaffolds. Virtual screening techniques combined with experimental validation have accelerated the discovery pipeline, allowing medicinal chemists to rapidly assess the efficacy of compounds like 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane in preclinical models. This interdisciplinary approach underscores the compound's significance in modern pharmaceutical research.

The synthesis of 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions to introduce the chloro group, followed by nucleophilic substitution using azidoethanol derivatives to incorporate the azidoethyl moiety. These synthetic strategies are well-established and can be optimized for high yields and purity, ensuring that researchers have access to sufficient quantities for further derivatization.

In conclusion, 6-(2-azidoethyl)-4-chloro-1,3-dioxaindane (CAS No. 2229547-00-4) represents a compelling example of how functionalized heterocycles can serve as critical intermediates in drug development. Its unique structural features and reactivity make it indispensable for constructing novel therapeutic agents with tailored biological activities. As research continues to evolve, this compound is poised to play an increasingly important role in addressing complex medical challenges through innovative chemical synthesis and molecular design.